molecular formula C7H8N4 B043636 1H-Indazole-5,6-diamine CAS No. 7404-68-4

1H-Indazole-5,6-diamine

Cat. No. B043636
CAS RN: 7404-68-4
M. Wt: 148.17 g/mol
InChI Key: QJPUNSUXMNSPCN-UHFFFAOYSA-N
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Description

1H-Indazole-5,6-diamine (1H-ID) is an organic compound that is widely used in scientific research and development. It is a versatile compound that has a wide range of applications in various fields, such as drug discovery, biochemistry, materials science, and nanotechnology. 1H-ID is a heterocyclic compound, containing both nitrogen and carbon atoms, and has been used extensively in the synthesis of various organic compounds.

Scientific Research Applications

  • Biomedical Applications : The copolymerization of DHI and dopamine, involving 1H-Indazole-5,6-diamine, enhances colloidal stability and functionality for biomedical applications, particularly with transition metal-based cargo carriers (Fan et al., 2015).

  • Synthesis of Derivatives : The synthesis of novel indazole-5,6-diamine derivatives using an octahydropyrrolo[3,4-b]phenazine scaffold allows for diverse and regioselective substitution, with applications in organic synthesis and potentially in pharmaceuticals (Gavara et al., 2011).

  • Anticancer Therapy : 1H-indazole is a promising scaffold for IDO1 inhibition, offering potential for anticancer therapy (Qian et al., 2016).

  • Drug Development for Mental Health : Indazole and indole-5-carboxamides, related to 1H-indazole, are potent inhibitors of monoamine oxidase B (MAO-B), relevant for antidepressant and antipsychotic drug development (Tzvetkov et al., 2014).

  • Pharmaceutical Synthesis : Efficient preparation of C3-allyl 1H-indazoles with quaternary stereocenters via CuH catalysis has implications in pharmaceuticals (Ye et al., 2019).

  • Antibacterial and Anti-inflammatory Pharmaceuticals : Novel synthetic routes for indazole motifs, including 1H-indazole, show potential in developing antibacterial, anti-depressant, and anti-inflammatory drugs (Gaikwad et al., 2015).

  • Neuroprotective Effects : 6-hydroxy-1-H-indazole demonstrates neuroprotective effects in a Parkinson's disease mouse model, potentially through inactivation of tau protein (Xiao-feng et al., 2016).

  • Cancer and Inflammation Treatments : Indazole derivatives, including 1H-indazole, are potential candidates for treating various cancers and inflammation, though challenges exist in their synthesis and extraction from plants (Mal et al., 2022).

  • Antibacterial and Antifungal Agents : Indazole scaffolds, such as 1H-indazole, exhibit antibacterial and antifungal properties due to their unique biological actions, including anti-inflammatory, anticancer, anti-HIV, and antihypertensive effects (Panda et al., 2022).

properties

IUPAC Name

1H-indazole-5,6-diamine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H8N4/c8-5-1-4-3-10-11-7(4)2-6(5)9/h1-3H,8-9H2,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QJPUNSUXMNSPCN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=C2C=NNC2=CC(=C1N)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H8N4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID40224940
Record name 1H-Indazole, 5,6-diamino-
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Molecular Weight

148.17 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

7404-68-4, 936940-91-9
Record name 1H-Indazole-5,6-diamine
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Record name 2H-Indazole-5,6-diamine
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Description CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society.
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Record name 5,6-Diaminoindazole
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Record name 1H-Indazole-5,6-diamine
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Record name 1H-Indazole, 5,6-diamino-
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Record name 1H-indazole-5,6-diamine
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Record name 5,6-DIAMINOINDAZOLE
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Synthesis routes and methods

Procedure details

By referring to the Step 2 of Example 7, 5,6-dinitroindazole (5.0 g, 24.0 mmol), 10% Pd/C (1 g), were used to obtain a product (2.4 g, 66.7%).
Quantity
5 g
Type
reactant
Reaction Step One
Name
Quantity
1 g
Type
catalyst
Reaction Step Two
Yield
66.7%

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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Q & A

Q1: What happens when 5,6-Diaminoindazole reacts with β-dicarbonyl compounds?

A1: The reaction of 5,6-Diaminoindazole with β-dicarbonyl compounds in hot butanol leads to the formation of various heterocyclic compounds []. These include:

    Q2: Is there more research available on the reaction of 5,6-Diaminoindazole with β-dicarbonyl compounds?

    A2: While one of the provided articles offers a title focusing on this reaction [], it lacks an abstract, making it difficult to glean further details about the specific findings without access to the full text. Further research in scientific literature databases using specific keywords and reaction parameters may reveal additional studies and insights.

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